Cas no 1261599-96-5 (3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl)

• Product Name: 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl
• CAS No: 1261599-96-5
• MF: C₁₄H₈F₆O
• MW: 306.203145027161
• CID: 4790819
• Update Time: 2025-08-03

3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8F6O/c15-13(16,17)11-5-1-3-9(7-11)10-4-2-6-12(8-10)21-14(18,19)20/h1-8H
• InChI Key： ROEOFJVZGICCDB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 5.6
• Topological Polar Surface Area: 9.2

Additional information on 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl

Introduction to 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl (CAS No. 1261599-96-5) and Its Emerging Applications in Modern Chemistry

3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl, identified by the chemical registration number CAS No. 1261599-96-5, is a fluorinated biphenyl derivative that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and electronic properties. This compound, featuring two distinct trifluoromethyl groups and a trifluoromethoxy substituent, exhibits a high degree of lipophilicity and electronic tunability, making it a valuable candidate for various applications ranging from organic electronics to drug development.

The structural motif of 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl consists of two benzene rings connected by a phenyl linkage, with the presence of electron-withdrawing trifluoromethyl (CF₃) groups at the 3-position of one ring and a trifluoromethoxy (OCF₃) group at the corresponding position on the other ring. This arrangement imparts significant steric and electronic effects, which are exploited in multiple domains of chemical research. The electron-withdrawing nature of the CF₃ groups enhances the compound's ability to participate in π-stacking interactions, while the OCF₃ group introduces both hydrophobicity and potential hydrogen bonding capabilities.

In recent years, 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl has been extensively studied for its potential applications in organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). The compound's rigid biphenyl core and electron-deficient nature make it an excellent candidate for hole-transporting materials, where its ability to form stable π-stacking interactions with other aromatic molecules enhances charge mobility. Furthermore, the presence of fluorine atoms increases the thermal stability and chemical resistance of the material, which are critical properties for long-lasting electronic devices.

One of the most compelling aspects of 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl is its utility as a building block in medicinal chemistry. The fluorine atoms introduce metabolic stability, a key factor in drug design, by resisting degradation under physiological conditions. Additionally, the compound's ability to modulate biological activity through its interaction with biological targets has been explored in several preclinical studies. For instance, derivatives of this molecule have shown promise as kinase inhibitors due to their ability to disrupt protein-protein interactions by engaging hydrophobic pockets or hydrogen bond networks within the target enzymes.

Recent advancements in computational chemistry have further highlighted the potential of 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl as a scaffold for drug discovery. Molecular modeling studies indicate that this compound can be effectively incorporated into libraries of pharmacophores designed to interact with specific biological pathways. The combination of computational screening with experimental validation has led to the identification of novel analogs with enhanced binding affinity and selectivity. These findings underscore the importance of fluorinated biphenyls as versatile tools in modern drug development pipelines.

The synthesis of 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl presents an interesting challenge due to the need for precise functionalization at multiple positions on the biphenyl core. Traditional synthetic routes often involve multi-step sequences involving cross-coupling reactions, halogenation, and subsequent metal-catalyzed substitutions. However, recent innovations in synthetic methodologies have streamlined these processes, enabling more efficient production scales. For example, palladium-catalyzed Buchwald-Hartwig amination has been employed to introduce aryl groups with high regioselectivity, while copper-mediated trifluoromethylation reactions have allowed for the facile incorporation of CF₃ groups.

The environmental impact of fluorinated compounds is another critical consideration when evaluating their utility. While fluorine atoms enhance material performance, they also raise questions about persistence and bioaccumulation. However, research into greener synthetic routes has focused on minimizing waste and reducing reliance on hazardous reagents. For instance, catalytic systems that employ recyclable ligands or water-tolerant catalysts have been developed to mitigate environmental concerns associated with fluorinated products like 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl.

In conclusion, 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl (CAS No. 1261599-96-5) represents a fascinating example of how structural modifications can tailor molecular properties for specific applications. Its role in advanced materials science underscores its importance as an electronic material, while its potential in drug discovery highlights its versatility as a pharmacophore scaffold. As research continues to uncover new methodologies for synthesis and application, this compound is poised to remain at the forefront of innovation in both academic and industrial settings.